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For Researchers, Scientists, and Drug Development Professionals

Diphenyl sulfoxide emerges as a versatile and valuable reagent in modern organic synthesis.

While its structural analog, dimethyl sulfoxide (DMSO), is more commonly known, diphenyl
sulfoxide offers unique advantages in specific applications, particularly in oxidation reactions

and carbon-carbon bond formation. Its utility stems from the reactivity of the sulfinyl group,

which can be modulated by various activators to achieve a range of synthetic transformations.

These application notes provide a detailed overview of the key applications of diphenyl
sulfoxide, complete with experimental protocols and mechanistic insights.

Oxidation of Alcohols and Sulfides
Diphenyl sulfoxide, when activated by a suitable electrophile, becomes a potent oxidizing

agent for a variety of functional groups, most notably alcohols and sulfides. The choice of

activating agent is crucial and dictates the reaction conditions and selectivity.

Activated Diphenyl Sulfoxide in Swern-Type Oxidations
While the classic Swern oxidation utilizes dimethyl sulfoxide and oxalyl chloride, diphenyl
sulfoxide can be employed in analogous transformations, typically with triflic anhydride (Tf₂O)

as the activator. This system provides a reactive intermediate capable of oxidizing primary

alcohols to aldehydes and secondary alcohols to ketones under mild conditions.

Mechanism of Activation and Oxidation:
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The reaction proceeds through the initial activation of diphenyl sulfoxide with triflic anhydride

to form a highly electrophilic sulfonium species. This species then reacts with the alcohol to

form an alkoxysulfonium salt. Subsequent deprotonation by a hindered base leads to the

formation of a sulfur ylide, which undergoes a[1][2]-sigmatropic rearrangement to furnish the

carbonyl compound and diphenyl sulfide.

Activation of Diphenyl Sulfoxide

Oxidation of Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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